Cas no 1249392-06-0 (2-(dimethylamino)-4-methylbenzonitrile)

• Product Name: 2-(dimethylamino)-4-methylbenzonitrile
• CAS No: 1249392-06-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5231622
• PubChem ID: 62302278
• Update Time: 2025-10-28

2-(dimethylamino)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-methylbenzonitrile
• SCHEMBL14677753
• EN300-103226
• AKOS011585848
• COXIZQAUWQIRJZ-UHFFFAOYSA-N
• 1249392-06-0
• 4-methyl-2-dimethylaminobenzonitrile

• Inchi： 1S/C10H12N2/c1-8-4-5-9(7-11)10(6-8)12(2)3/h4-6H,1-3H3
• InChI Key： COXIZQAUWQIRJZ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C#N)=CC=C(C)C=1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.9±28.0 °C(Predicted)
• pka: 3.18±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(dimethylamino)-4-methylbenzonitrile

2-(Dimethylamino)-4-methylbenzonitrile: A Comprehensive Overview

2-(Dimethylamino)-4-methylbenzonitrile (CAS No. 1249392-06-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as DMMB, is characterized by its unique molecular structure, which includes a dimethylamino group and a methyl group attached to a benzonitrile backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 2-(dimethylamino)-4-methylbenzonitrile is C₁₀H₁₃N₂, and its molecular weight is approximately 163.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 4-methylbenzonitrile with dimethylamine in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In recent years, 2-(dimethylamino)-4-methylbenzonitrile has been the subject of extensive research due to its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, studies have shown that derivatives of DMMB can exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for the development of new drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-(dimethylamino)-4-methylbenzonitrile as a precursor for the synthesis of novel antitumor agents. The researchers synthesized a series of derivatives by modifying the dimethylamino and methyl groups and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that several derivatives showed significant inhibition of cancer cell proliferation, with one particular derivative demonstrating selective toxicity against breast cancer cells while sparing normal cells.

Beyond its potential in drug discovery, 2-(dimethylamino)-4-methylbenzonitrile has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that thin films of DMMB-based materials exhibited excellent charge transport properties and high photoluminescence quantum yields, making them promising candidates for next-generation electronic devices.

The environmental impact and safety profile of 2-(dimethylamino)-4-methylbenzonitrile are also important considerations. Studies have shown that the compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of laboratory personnel.

In conclusion, 2-(dimethylamino)-4-methylbenzonitrile (CAS No. 1249392-06-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and versatile properties make it an attractive molecule for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.